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Compound of Interest

Compound Name: 2-Fluoro-4-hydroxynicotinic acid

Cat. No.: B12977583

Get Quote

CAS: 113292-62-9 Formula: C₆H₄FNO₃ Molecular Weight: 157.10 g/mol Synonyms: 2-Fluoro-

4-hydroxypyridine-3-carboxylic acid

Executive Summary: Drug Development Utility
In the landscape of modern drug discovery, 2-Fluoro-4-hydroxynicotinic acid serves as a

high-value scaffold. Its structural utility lies in the orthogonality of its functional groups:

C3-Carboxylic Acid: A handle for amide coupling (creating peptidomimetics) or esterification.

C2-Fluorine: A bioisostere for hydrogen that modulates pKa and metabolic stability (blocking

C2-oxidation).

C4-Hydroxyl: A nucleophilic center often converted to a leaving group (e.g., chloride via

POCl₃) to enable SₙAr reactions, allowing the introduction of complex amines common in

kinase inhibitors.

Operational Implication: Because this compound is often a "hub" intermediate, maintaining its

purity and preventing hydrolysis of the fluorine atom during storage is critical for downstream

yield reproducibility.
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Chemical Identity & Physicochemical Profile[1][2][3]
[4][5]
Understanding the physicochemical behavior of this compound dictates the handling strategy.

Property Value / Characteristic Technical Implication

Physical State Off-white to pale yellow solid

Color change to dark

yellow/brown indicates

oxidation or degradation.

Melting Point > 200°C (Predicted)

High lattice energy due to

intermolecular H-bonding;

requires high-boiling solvents

for recrystallization.

Solubility DMSO, Methanol, Dilute Base

Poor water solubility at neutral

pH. Solubilizes in basic buffers

(forming the carboxylate).

Acidity (pKa) ~2.5 (COOH), ~8.5 (OH/NH)

The electron-withdrawing

fluorine increases the acidity of

the carboxylic acid compared

to nicotinic acid.

Tautomerism Pyridone-like character

The 4-hydroxyl group can exist

in equilibrium with the 4-

pyridone form, affecting

solubility and reactivity profiles.

Hazard Identification & Risk Mitigation Strategy
While classified under GHS as an Irritant, the specific chemical moieties present distinct risks

often overlooked in generic SDS generation.

GHS Classification[1][2][3][4][6]
Skin Irritation (Category 2): H315[1][2][3][4][5]
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Eye Irritation (Category 2A): H319[6][1][3]

STOT-SE (Respiratory - Category 3): H335

Advanced Risk Assessment (The "Why")
Fluorine Labilitiy: Under strongly acidic conditions or thermal stress, the C2-Fluorine bond

can hydrolyze, potentially releasing trace Hydrogen Fluoride (HF). While not an immediate

acute risk like acyl fluorides, this necessitates specific waste segregation.

Zwitterionic Dust: As a nicotinic acid derivative, the dust is fine and electrostatic. It adheres

to mucous membranes, reacting with moisture to create localized acidic zones (pH < 3),

leading to severe respiratory irritation.

Engineering Controls vs. PPE[3][9][10][11]
Primary Control: All weighing and transfer operations must occur inside a certified chemical

fume hood.

PPE: Nitrile gloves (0.11 mm minimum thickness) provide adequate splash protection.

Double-gloving is recommended during synthesis steps involving halogen exchange.

Self-Validating Storage Protocol
To ensure experimental reproducibility, researchers must implement a storage protocol that

validates the compound's integrity before use.

The Protocol[9][12]
Environment: Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Container: Amber glass vial with a PTFE-lined cap (prevents moisture ingress and light

degradation).

Validation Step (The "Purity Check"):

Before critical reactions: Dissolve 1 mg in DMSO-d6.
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Run ¹H-NMR: Check for the disappearance of the C2-F coupling or shifts in the aromatic

protons.

Pass Criteria: No new peaks >1% integral value in the aromatic region.

Storage Logic Diagram
The following diagram illustrates the decision logic for storage and re-validation.
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Caption: Logic flow for the receipt, storage, and validation of 2-Fluoro-4-hydroxynicotinic
acid to ensure synthetic reproducibility.
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Synthesis & Handling Workflow
When using this compound as a starting material (e.g., for chlorination to 2-fluoro-4-

chloronicotinic acid), the workflow requires specific safety checkpoints.[7][8][9]

Step-by-Step Methodology
Preparation:

Calculate stoichiometry.

Prepare a saturated Sodium Bicarbonate (NaHCO₃) quench bath before starting the

reaction (to neutralize any potential acid/HF release).

Weighing:

Use an anti-static gun if available; the powder is static-prone.

Weigh inside the fume hood using a draft shield.

Reaction Setup:

If using POCl₃ or SOCl₂, ensure the scrubber system is active.

Caution: The 4-OH group makes the initial dissolution exothermic in chlorinating agents.

Add reagents slowly at 0°C.

Waste Disposal:

Segregate aqueous waste. Label clearly as "Fluorinated Organic Acid Waste".

Do not mix with strong oxidizers (e.g., nitric acid) to prevent uncontrolled decomposition.

Emergency Response Logic
In the event of exposure, the presence of the fluorine atom dictates a conservative response.
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Exposure Incident Identify Type

Skin Contact

Eye Contact

Inhalation

Wash with Soap/Water
(15 mins)
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Caption: Emergency response decision tree. Note: Calcium Gluconate is a precautionary

measure specific to fluorinated compounds degraded at high temperatures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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